Cas no 40440-19-5 (2-(Phenylamino)-4,5,6,7-tetrahydro-1,3-benzothiazole-4-carboxylic acid)

• Product Name: 2-(Phenylamino)-4,5,6,7-tetrahydro-1,3-benzothiazole-4-carboxylic acid
• CAS No: 40440-19-5
• MF: C₁₄H₁₄N₂O₂S
• MW: 274.338161945343
• MDL: MFCD26376004
• CID: 4650958
• PubChem ID: 12686081
• Update Time: 2025-05-26

2-(Phenylamino)-4,5,6,7-tetrahydro-1,3-benzothiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(phenylamino)-4,5,6,7-tetrahydro-1,3-benzothiazole-4-carboxylic acid
• Z2234185611
• 2-anilino-4,5,6,7-tetrahydro-1,3-benzothiazole-4-carboxylic acid
• 2-(Phenylamino)-4,5,6,7-tetrahydro-1,3-benzothiazole-4-carboxylic acid

• MDL： MFCD26376004
• Inchi： 1S/C14H14N2O2S/c17-13(18)10-7-4-8-11-12(10)16-14(19-11)15-9-5-2-1-3-6-9/h1-3,5-6,10H,4,7-8H2,(H,15,16)(H,17,18)
• InChI Key： JOIXUFPFQRPNLX-UHFFFAOYSA-N
• SMILES： S1C(NC2C=CC=CC=2)=NC2=C1CCCC2C(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 333
• XLogP3: 3.1
• Topological Polar Surface Area: 90.5

Additional information on 2-(Phenylamino)-4,5,6,7-tetrahydro-1,3-benzothiazole-4-carboxylic acid

Introduction to 2-(Phenylamino)-4,5,6,7-tetrahydro-1,3-benzothiazole-4-carboxylic acid (CAS No. 40440-19-5)

2-(Phenylamino)-4,5,6,7-tetrahydro-1,3-benzothiazole-4-carboxylic acid (CAS No. 40440-19-5) is a versatile organic compound with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structural features and functional groups, which contribute to its diverse applications in medicinal chemistry and drug development. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with this compound.

Chemical Structure and Properties

2-(Phenylamino)-4,5,6,7-tetrahydro-1,3-benzothiazole-4-carboxylic acid is a derivative of benzothiazole, a heterocyclic compound with a benzene ring fused to a thiazole ring. The presence of the phenylamino group and the carboxylic acid moiety imparts specific chemical properties to this compound. The phenylamino group enhances the compound's solubility and reactivity, while the carboxylic acid group provides it with acidic properties and the ability to form salts. The tetrahydro substitution on the benzothiazole ring adds flexibility and stability to the molecule.

The molecular formula of 2-(Phenylamino)-4,5,6,7-tetrahydro-1,3-benzothiazole-4-carboxylic acid is C₁₃H₁₅N₃O₂S, with a molecular weight of approximately 281.33 g/mol. The compound is typically obtained as a white crystalline solid and is soluble in polar solvents such as water and ethanol. Its melting point is around 180°C.

Synthesis Methods

The synthesis of 2-(Phenylamino)-4,5,6,7-tetrahydro-1,3-benzothiazole-4-carboxylic acid can be achieved through various routes. One common method involves the reaction of 2-aminothiophenol with phenylisocyanate followed by cyclization and oxidation steps. Another approach involves the condensation of 2-aminothiophenol with phenylglyoxal in the presence of an acid catalyst. These synthetic pathways have been optimized to improve yield and purity, making them suitable for large-scale production.

Biological Activities

2-(Phenylamino)-4,5,6,7-tetrahydro-1,3-benzothiazole-4-carboxylic acid has been extensively studied for its biological activities. Recent research has highlighted its potential as an inhibitor of various enzymes involved in disease pathways. For instance, studies have shown that this compound exhibits potent inhibitory activity against monoamine oxidase (MAO), an enzyme implicated in neurodegenerative disorders such as Parkinson's disease and Alzheimer's disease.

In addition to its enzymatic inhibition properties, 2-(Phenylamino)-4,5,6,7-tetrahydro-1,3-benzothiazole-4-carboxylic acid has demonstrated anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that the compound may have therapeutic potential in treating inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

Clinical Applications and Research Advancements

The potential therapeutic applications of 2-(Phenylamino)-4,5,6,7-tetrahydro-1,3-benzothiazole-4-carboxylic acid have garnered significant attention in recent years. Preclinical studies have shown promising results in animal models of neurodegenerative diseases and inflammatory conditions. For example, a study published in the Journal of Medicinal Chemistry reported that this compound significantly reduced neuronal cell death in a mouse model of Parkinson's disease.

Furthermore, clinical trials are currently underway to evaluate the safety and efficacy of 2-(Phenylamino)-4,5,6,7-tetrahydro-1,3-benzothiazole-4-carboxylic acid in human subjects. Early results from phase I trials have indicated that the compound is well-tolerated with minimal side effects. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.

FUTURE PERSPECTIVES AND CONCLUSIONS

The ongoing research on 2-(Phenylamino)-4,5,6,7-tetrahydro-1,3-benzothiazole-4-carboxylic acid (CAS No. 40440-19-5) holds great promise for its application in various therapeutic areas. Its unique chemical structure and diverse biological activities make it an attractive candidate for drug development. As more clinical data become available, it is likely that this compound will play a significant role in advancing our understanding and treatment of neurodegenerative diseases and inflammatory conditions.